5-Difluoromethoxy-3-methyl-2-methylsulfanylpyridine

• Molecular Formula: C8H9F2NOS
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 5-(difluoromethoxy)-3-methyl-2-methylsulfanylpyridine
• InChI: InChI=1S/C8H9F2NOS/c1-5-3-6(12-8(9)10)4-11-7(5)13-2/h3-4,8H,1-2H3
• InChI Key: PCLIBAPWYZZTAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1SC)OC(F)F

Description

5-Difluoromethoxy-3-methyl-2-methylsulfanylpyridine is a useful research compound. Its molecular formula is C8H9F2NOS and its molecular weight is 205.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Solid sodium hydroxide (9.3 g, 232 mmol) were added in one portion to a stirred solution of 5-methyl-6-methylsulfanylpyridine-3-ol (7.2 g, 46.4 mmol) in 1,4-dioxane (75 mL) and water (25 mL) causing an exotherm to 50° C. Chlorodifluoromethane (13 g, 150 mmol) was then rapidly bubbled into the reaction over 9 minutes, causing a gradual exotherm to 75° C. After the reaction had cooled to room temperature, it was diluted with ether (100 mL) and water (100 mL) and the layers separated. The organic phase was extracted with water (6×100 mL), brine and dried (Na2SO4). Filtration and removal of solvent left a brown oil, 8.3 g, that was purified by chromatography on silica, eluting with 1:1 methylene chloride/hexanes to give product, as an orange liquid, 5.8 g, 28.3 mmol, 61 percent yield.